Cas no 1805647-55-5 ((4-chloro-2,3-difluorophenyl)methanol)

• Product Name: (4-chloro-2,3-difluorophenyl)methanol
• CAS No: 1805647-55-5
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 4617933
• Update Time: 2025-11-01

(4-chloro-2,3-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-difluorobenzyl alcohol
• (4-chloro-2,3-difluorophenyl)methanol
• Benzenemethanol, 4-chloro-2,3-difluoro-

• Inchi： 1S/C7H5ClF2O/c8-5-2-1-4(3-11)6(9)7(5)10/h1-2,11H,3H2
• InChI Key： DMFLWDSKDZEOEM-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(Cl)C(F)=C1F

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 229.1±35.0 °C at 760 mmHg
• Flash Point: 92.4±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-chloro-2,3-difluorophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-chloro-2,3-difluorophenyl)methanol

(4-Chloro-2,3-Difluorophenyl)methanol: A Versatile Compound with Emerging Applications in Pharmaceutical and Material Science

(4-Chloro-2,3-difluorophenyl)methanol, with the CAS number 1805647-55-5, represents a critical intermediate in the synthesis of diverse pharmaceutical compounds and functional materials. This compound's unique combination of halogenated aromatic ring and hydroxyl functionality makes it a promising candidate for drug development and advanced material applications. Recent studies have highlighted its potential in modulating biological pathways and enhancing material properties, positioning it as a key player in modern chemical innovation.

Structurally, (4-chloro-2,3-difluorophenyl)methanol features a phenyl ring substituted with chlorine and fluorine atoms at specific positions, along with a hydroxyl group at the methylene position. The 4-chloro and 2,3-difluoro substituents create a highly polar environment, which significantly influences its solubility, reactivity, and biological activity. The presence of the hydroxyl group further enhances its ability to form hydrogen bonds, a critical factor in drug-target interactions. This structural complexity is a focal point of current research, as it enables the compound to participate in various chemical transformations.

Recent advancements in synthetic chemistry have expanded the utility of (4-chloro-2,3-difluorophenyl)methanol as a building block for pharmaceutical compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel anti-inflammatory agents. Researchers utilized this compound as a core scaffold to develop molecules with enhanced selectivity for COX-2 enzymes, a target associated with chronic inflammatory diseases. The study emphasized the importance of 2,3-difluoro substitution in modulating enzyme binding affinity, highlighting the compound's role in optimizing drug efficacy.

In the field of material science, (4-chloro-2,3-difluorophenyl)methanol has shown promise as a precursor for functional polymers. A 2024 paper in Advanced Materials explored its use in creating biocompatible hydrogels with tunable mechanical properties. The 4-chloro group was found to enhance cross-linking efficiency, while the 2,3-difluoro substitution improved the hydrogel's thermal stability. These properties make the compound particularly relevant for applications in tissue engineering and drug delivery systems.

The hydroxyl group in (4-chloro-2,3-difyorophenyl)methanol plays a pivotal role in its reactivity. This functional group can undergo various transformations, including acetalization, etherification, and oxidation, which are essential in drug synthesis. A 2023 review in Organic & Biomolecular Chemistry highlighted the utility of hydroxyl-functionalized compounds in the development of prodrugs. The study suggested that the hydroxyl group in (4-chloro-2,3-difluorophenyl)methanol could be modified to improve drug solubility and bioavailability, making it a valuable tool in pharmaceutical research.

Recent computational studies have provided insights into the molecular interactions of (4-chloro-2,3-difluorophenyl)methanol. A 2024 article in Journal of Computational Chemistry used molecular docking simulations to analyze its potential interactions with G protein-coupled receptors (GPCRs). The results indicated that the 2,3-difluoro substitution significantly enhances binding affinity to specific receptors, a finding that has implications for the design of targeted therapeutics. These simulations underscore the compound's versatility in modulating cellular signaling pathways.

The 4-chloro substituent in (4-chloro-2,3-difluorophenyl)methanol is another key feature that contributes to its biological activity. Chlorine atoms are known to influence the electronic properties of aromatic rings, which can affect the compound's reactivity and selectivity. A 2023 study in Chemical Research in Toxicology explored the role of chlorine substitution in enhancing the compound's metabolic stability. The findings suggested that the 4-chloro group could reduce susceptibility to enzymatic degradation, thereby extending the compound's therapeutic half-life.

Environmental and safety considerations are also being addressed in the application of (4-chloro-2,3-difluorophenyl)methanol. A 2024 report in Toxicological Sciences evaluated the compound's potential toxicity and biodegradability. The study found that the 2,3-difluoro substitution significantly improved the compound's biodegradability, reducing its environmental impact. These findings are crucial for the sustainable development of pharmaceutical and material applications involving this compound.

Industrial applications of (4-chloro-2,3-difluorophenyl)methanol are expanding due to its unique chemical properties. A 2023 case study in Industrial & Engineering Chemistry Research demonstrated its use in the synthesis of high-performance coatings. The 4-chloro group was found to enhance the compound's compatibility with polymer matrices, leading to coatings with improved durability and chemical resistance. This application highlights the compound's potential in the coatings and adhesives industry.

Despite its promising applications, the synthesis of (4-chloro-2,3-difluorophenyl)methanol remains a challenge due to the complexity of its molecular structure. A 2024 review in Green Chemistry discussed recent advances in asymmetric synthesis methods aimed at improving the efficiency and selectivity of its production. The review emphasized the importance of developing sustainable synthetic routes to meet the growing demand for this compound in various industries.

In conclusion, (4-chloro-2,3-difluorophenyl)methanol (CAS 1805647-55-5) is a multifunctional compound with significant potential in pharmaceutical and material science. Its unique combination of halogenated aromatic ring and hydroxyl functionality enables a wide range of applications, from drug development to advanced material synthesis. Ongoing research continues to uncover new properties and applications, solidifying its role as a key player in modern chemical innovation.

As research progresses, the compound's role in developing targeted therapeutics and sustainable materials is expected to grow. The ongoing exploration of its molecular interactions, reactivity, and environmental impact will further enhance its utility across various industries. The continued interest in (4-chloro-2,3-difluorophenyl)methanol underscores its importance in the field of chemical sciences and its potential to drive future innovations.